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Biochemical Profile & Key Data

The quantitative data for GSK4027 from published literature is summarized in the table below for easy

reference.

Assay Type Target
Value
(IC₅₀ /
Kᵢ)

Experimental Details Source

TR-FRET
Binding Assay

PCAF

Bromodomain

IC₅₀ =

40 nM

Competition assay using a truncated

PCAF bromodomain and a fluorescent
ligand. [1]

BROMOscan
Assay

PCAF
Bromodomain

Kᵢ = 1.4
nM

High-throughput binding assay. [1]

BROMOscan
Assay

GCN5
Bromodomain

Kᵢ = 1.4
nM

High-throughput binding assay. [1]

Cellular
NanoBRET
Assay

Full-length PCAF
in HEK293 cells

IC₅₀ =
60 nM

Displacement of NanoLuc-tagged full-
length PCAF from Halo-tagged

histone H3.3 after 18 hours. [1] [2]
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Assay Type Target
Value
(IC₅₀ /
Kᵢ)

Experimental Details Source

Selectivity
(BROMOscan)

BRD4 BD1 &
BRD9

pIC₅₀

<4.3 &

5.1

Demonstrates high selectivity over
these and other bromodomains. [2]

Experimental Protocols

Here are detailed methodologies for key experiments cited in the data.

Protocol 1: TR-FRET Binding Assay (Biochemical Potency) This protocol measures the direct

displacement of a fluorescent tracer by GSK4027 from the PCAF bromodomain [1].

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Materials:

Truncated PCAF bromodomain protein.
GSK4027 and control compounds (e.g., GSK4028, the negative control).

A fluorescently tagged bromodomain ligand (Tracer).
TR-FRET buffer.

A plate reader capable of TR-FRET detection.
Procedure:

Prepare a dilution series of GSK4027 in a low-volume assay plate.
Add the PCAF bromodomain and the fluorescent tracer to the wells.

Incubate the mixture to allow for binding equilibrium.
Measure the TR-FRET signal. The signal decreases as the test compound displaces the tracer.

Plot the signal inhibition against the compound concentration to calculate the IC₅₀ value.

Protocol 2: Cellular NanoBRET Target Engagement This protocol confirms that GSK4027 engages its

target in a live-cell context [1] [2].

Principle: Bioluminescence Resonance Energy Transfer (BRET).

Materials:
HEK293 cells.

Vectors for expression of:
NanoLuc-tagged full-length PCAF (Energy donor).

HaloTag-tagged histone H3.3 (Energy acceptor).
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GSK4027 and control compounds.

NanoBRET substrate.
A plate reader capable of detecting BRET.

Procedure:
Co-transfect HEK293 cells with the NanoLuc-PCAF and HaloTag-H3.3 vectors.

Seed transfected cells into an assay plate.
Treat cells with a dilution series of GSK4027 for 18 hours.

Add the NanoBRET substrate to the culture medium.
Measure the BRET ratio. A decrease in the BRET signal indicates that GSK4027 is displacing

the NanoLuc-PCAF from the HaloTag-H3.3 histone, confirming cellular target engagement.
Plot the BRET ratio against the compound concentration to calculate the cellular IC₅₀.

Troubleshooting Common Issues

Issue: Low Potency in Cellular Assays

Potential Cause: Reduced cell permeability or compound efflux.
Solution: Verify assay health controls. GSK4027 was optimized for cell penetration [3], but

check cellular health and membrane integrity. Ensure proper DMSO concentration (typically
≤0.1%).

Issue: Inconsistent Results Between Batches

Potential Cause: Batch-to-batch variability or compound degradation.
Solution: Source GSK4027 from reputable suppliers. Upon receipt, confirm compound identity

and purity (e.g., via HPLC). Adhere to storage recommendations: typically -20°C to -80°C in
desiccated conditions, using freshly opened, anhydrous DMSO for stock solutions [2].

Frequently Asked Questions

What is the recommended negative control for GSK4027?

The enantiomeric compound GSK4028 is the designed negative control. It is structurally nearly
identical but has significantly reduced affinity for the PCAF/GCN5 bromodomain and should be

used to confirm that observed effects are on-target [3] [1].

What is the evidence for GSK4027's selectivity?
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GSK4027 demonstrates ≥18,000-fold selectivity over the BET bromodomain family and ≥70-
fold selectivity over other non-BET bromodomains in a broad BROMOscan panel. An internal
cross-screening panel of 53 assays revealed no off-target binding below 3 µM [3] [1].

How should I store and handle GSK4027 stock solutions?

As a powder, store at -20°C. Prepare stock solutions in high-quality, anhydrous DMSO. Aliquot
stock solutions to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 2 years
or -20°C for up to 1 year [2].

Biological Context of PCAF/GCN5

The following diagram illustrates the biological pathway involving PCAF/GCN5 and the mechanism of

GSK4027, which is relevant for understanding its use in DNA damage research.
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Important Technical Notes
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Purity and Sourcing: The search results do not specify a universal purity standard (e.g., ≥98%) for

GSK4027. You should verify the Certificate of Analysis (CoA) provided by your commercial supplier
for the specific purity of each batch [2].

Handling and Storage: Proper handling is critical for maintaining compound integrity. Using
anhydrous DMSO and creating single-use aliquots are best practices to ensure experimental

consistency.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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